2-(3,4-dimethoxyphenyl)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C26H25N7O4/c1-15-6-5-7-18(10-15)32-24-19(14-27-32)25(35)30-26(29-24)33-22(11-16(2)31-33)28-23(34)13-17-8-9-20(36-3)21(12-17)37-4/h5-12,14H,13H2,1-4H3,(H,28,34)(H,29,30,35)
• InChI Key: JCFSQVWNMAQQBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)CC5=CC(=C(C=C5)OC)OC
• Molecular Formula: C26H25N7O4
• Molecular Weight: 499.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Pathways and Derivatives

Research has been conducted on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, showcasing the versatility of pyrazolo[3,4-d]pyrimidinone scaffolds in generating diverse heterocyclic compounds with potential biological activities (Rahmouni et al., 2014). These synthetic strategies could be relevant for the synthesis and functionalization of the compound , providing a foundation for exploring its applications in various scientific domains.

Antimicrobial and Anticancer Potential

Studies have also been conducted on the antimicrobial and anticancer activities of some new heterocycles incorporating related moieties. For instance, derivatives of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-ones have been synthesized and evaluated for their antimicrobial properties, highlighting the therapeutic potential of compounds within this chemical class (Bondock et al., 2008). Another study focused on the synthesis of new polyheterocyclic ring systems derived from similar precursors, further emphasizing the diverse biological activities and potential applications of these compounds in medicinal chemistry (Abdel‐Latif et al., 2019).

Enzymatic Activity and Biological Evaluation

Moreover, compounds within this class have been evaluated for their enzymatic activity, suggesting potential applications in biocatalysis and bioengineering. For instance, certain derivatives have been shown to increase the reactivity of cellobiase, an enzyme involved in the breakdown of cellulose, indicating potential utility in biotechnological applications related to biomass conversion and energy production (Abd & Awas, 2008).